Cas no 2137831-24-2 (Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl-)
Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl-
-
- Inchi: 1S/C11H18N2O/c14-11(7-2-1-3-7)13-10-6-8-4-5-9(10)12-8/h7-10,12H,1-6H2,(H,13,14)
- InChI Key: ZMDBQBJSSOWJIP-UHFFFAOYSA-N
- SMILES: C1(C(NC2CC3NC2CC3)=O)CCC1
Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-767364-0.05g |
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide |
2137831-24-2 | 95.0% | 0.05g |
$1957.0 | 2025-02-22 | |
| Enamine | EN300-767364-0.1g |
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide |
2137831-24-2 | 95.0% | 0.1g |
$2050.0 | 2025-02-22 | |
| Enamine | EN300-767364-0.25g |
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide |
2137831-24-2 | 95.0% | 0.25g |
$2143.0 | 2025-02-22 | |
| Enamine | EN300-767364-0.5g |
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide |
2137831-24-2 | 95.0% | 0.5g |
$2236.0 | 2025-02-22 | |
| Enamine | EN300-767364-1.0g |
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide |
2137831-24-2 | 95.0% | 1.0g |
$2330.0 | 2025-02-22 | |
| Enamine | EN300-767364-2.5g |
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide |
2137831-24-2 | 95.0% | 2.5g |
$4566.0 | 2025-02-22 | |
| Enamine | EN300-767364-5.0g |
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide |
2137831-24-2 | 95.0% | 5.0g |
$6757.0 | 2025-02-22 | |
| Enamine | EN300-767364-10.0g |
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide |
2137831-24-2 | 95.0% | 10.0g |
$10018.0 | 2025-02-22 |
Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
5. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
Additional information on Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl-
Research Brief on Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- (CAS: 2137831-24-2): Recent Advances and Applications
Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- (CAS: 2137831-24-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyclobutane and azabicycloheptane moieties, has shown promising potential in various therapeutic applications, including but not limited to, central nervous system (CNS) disorders, pain management, and inflammation. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.
One of the key areas of research has been the compound's interaction with specific neurotransmitter receptors. Preliminary data suggest that Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological and psychiatric conditions. In vitro studies have demonstrated its ability to modulate receptor activity, leading to potential downstream effects that could be harnessed for therapeutic benefit. These findings are supported by molecular docking simulations, which highlight the compound's unique binding mode within the receptor's active site.
In addition to its receptor interactions, recent work has also explored the compound's metabolic stability and bioavailability. Pharmacokinetic studies in animal models have revealed that Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- exhibits favorable absorption and distribution profiles, with minimal off-target effects. These properties make it a promising candidate for further development, particularly in the context of oral administration. Researchers have also investigated various formulation strategies to enhance its solubility and stability, addressing some of the challenges associated with its physicochemical properties.
Another noteworthy aspect of this compound is its potential application in pain management. Preclinical studies have shown that Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- can attenuate pain responses in animal models of neuropathic and inflammatory pain. These effects are believed to be mediated through its interaction with specific pain pathways, although the exact mechanisms remain under investigation. The compound's ability to provide analgesia without significant side effects, such as sedation or respiratory depression, positions it as a potential alternative to existing opioid-based therapies.
Despite these promising findings, several challenges remain. For instance, the compound's synthetic route is complex, requiring multi-step processes that can impact scalability and cost-effectiveness. Recent efforts have focused on optimizing the synthesis of Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl-, with some success in reducing the number of steps and improving overall yield. Additionally, more comprehensive toxicology studies are needed to fully assess its safety profile, particularly in long-term use scenarios.
In conclusion, Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- (CAS: 2137831-24-2) represents a promising candidate in the field of medicinal chemistry, with potential applications in CNS disorders, pain management, and beyond. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and advance it through the drug development pipeline. As the scientific community continues to explore its full potential, this compound may pave the way for novel therapeutic interventions in areas of unmet medical need.
2137831-24-2 (Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)